2-Amino-4-chlorobenzothiazole
Cat. No. B128024
Key on ui cas rn:
19952-47-7
M. Wt: 184.65 g/mol
InChI Key: OEQQFQXMCPMEIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05596003
Procedure details
Slurry 2-amino-4-chlorobenzothiazole (0.255mol) in water (325 mL), heat to reflux and add 48% hydrobromic acid (130 mL). Maintain at reflux for 20 minutes, cool to 0° C. and add a solution of sodium nitrite (17.56g, 0.255mol) in water (90mL), maintaining a temperature of 0° C. Stir at 0° C. for 15 minutes and add by dropwise addition (while keeping cold) to a rapidly stirring mixture of copper (I) bromide (42.03g, 0.293mol) in 48% hydrobromic acid (86mL) and water (225mL). Stir at room temperature for 20 minutes and then heat on a steam bath for an additional 20 minutes. Allow to stand overnight, extract into methylene chloride and dry (MgSO4). Evaporate the solvent in vacuo and purify by chromatography to give 2-bromo-4-chlorobenzothiazole.
Name
copper (I) bromide
Quantity
42.03 g
Type
catalyst
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
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N[C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1.N([O-])=O.[Na+].[BrH:16]>O.[Cu]Br>[Br:16][C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1 |f:1.2|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0.255 mol
|
|
Type
|
reactant
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|
Smiles
|
NC=1SC2=C(N1)C(=CC=C2)Cl
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Name
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|
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Quantity
|
325 mL
|
|
Type
|
solvent
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
|
17.56 g
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)[O-].[Na+]
|
|
Name
|
|
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Quantity
|
90 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Three
|
Name
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|
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Quantity
|
130 mL
|
|
Type
|
reactant
|
|
Smiles
|
Br
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Step Four
|
Name
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|
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Quantity
|
86 mL
|
|
Type
|
reactant
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|
Smiles
|
Br
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|
Name
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|
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Quantity
|
225 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
copper (I) bromide
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Quantity
|
42.03 g
|
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Type
|
catalyst
|
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Smiles
|
[Cu]Br
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
Stir at 0° C. for 15 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
Maintain
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
at reflux for 20 minutes
|
|
Duration
|
20 min
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
maintaining a temperature of 0° C
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ADDITION
|
Type
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ADDITION
|
|
Details
|
add by dropwise addition (while keeping cold) to
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
a rapidly stirring
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
Stir at room temperature for 20 minutes
|
|
Duration
|
20 min
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
heat on a steam bath for an additional 20 minutes
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|
Duration
|
20 min
|
WAIT
|
Type
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WAIT
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|
Details
|
Allow to stand overnight
|
|
Duration
|
8 (± 8) h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extract into methylene chloride
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
dry (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Evaporate the solvent in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purify by chromatography
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1SC2=C(N1)C(=CC=C2)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
